Cas no 88313-03-5 (Phenanthridinium, 5-methyl-6-(4-methylphenyl)-, chloride)

Phenanthridinium, 5-methyl-6-(4-methylphenyl)-, chloride structure
88313-03-5 structure
Product Name:Phenanthridinium, 5-methyl-6-(4-methylphenyl)-, chloride
CAS No:88313-03-5
MF:C21H18ClN
MW:319.827324390411
CID:637689
PubChem ID:13139096
Update Time:2025-04-19

Phenanthridinium, 5-methyl-6-(4-methylphenyl)-, chloride Chemical and Physical Properties

Names and Identifiers

    • Phenanthridinium, 5-methyl-6-(4-methylphenyl)-, chloride
    • 5-methyl-6-(4-methylphenyl)phenanthridin-5-ium,chloride
    • 5-METHYL-6-(4-METHYLPHENYL)PHENANTHRIDIN-5-IUM CHLORIDE
    • 88313-03-5
    • DTXSID60521064
    • Inchi: 1S/C21H18N.ClH/c1-15-11-13-16(14-12-15)21-19-9-4-3-7-17(19)18-8-5-6-10-20(18)22(21)2;/h3-14H,1-2H3;1H/q+1;/p-1
    • InChI Key: JRRJGPDVQCFHEJ-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+]1(C)C2C=CC=CC=2C2C=CC=CC=2C=1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 319.1127773g/mol
  • Monoisotopic Mass: 319.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 370
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų
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